Cas no 2171814-64-3 (3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid)

• Product Name: 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• CAS No: 2171814-64-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6547217
• PubChem ID: 165542233
• Update Time: 2025-06-10

3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• EN300-1500240
• 2171814-64-3
• 3-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c1-30(15-14-27(32)33)26(31)16-20(19-8-2-3-9-19)17-29-28(34)35-18-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,19-20,25H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： XAMUIAUFMZDNHA-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCCC1)N(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid

Comprehensive Overview of 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2171814-64-3)

The compound 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2171814-64-3) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopentyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in peptide coupling and drug discovery, aligning with the growing demand for precision medicine and targeted therapies.

One of the most notable features of this compound is its Fmoc-protected amino acid moiety, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in modern peptide chemistry, offering stability under basic conditions and easy removal under mild conditions. This property is particularly relevant in the context of bioconjugation and protein engineering, where the demand for high-purity peptides is rising. As the pharmaceutical industry shifts toward personalized medicine, compounds like 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid are gaining traction for their ability to facilitate the synthesis of complex peptide-based drugs.

In addition to its pharmaceutical applications, this compound has garnered attention in academic research and biotechnology. Its structural complexity and functional groups make it a subject of interest for studies on molecular interactions and enzyme inhibition. With the rise of AI-driven drug design and computational chemistry, researchers are leveraging such compounds to explore new structure-activity relationships (SAR). This aligns with the broader trend of integrating machine learning and high-throughput screening in drug development, where precise chemical intermediates are critical.

The synthesis and handling of 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid require expertise in organic chemistry and peptide synthesis. Its CAS No. 2171814-64-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. As the demand for custom peptides and therapeutic proteins grows, this compound is poised to play a pivotal role in advancing biopharmaceutical innovations. Its compatibility with green chemistry principles also makes it a candidate for sustainable synthesis methods, addressing the industry's focus on environmentally friendly processes.

From a commercial perspective, 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid is available through specialized suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as purity grade and scale of production. For researchers seeking alternatives or derivatives, understanding its chemical properties and reactivity is essential. This compound's versatility underscores its importance in the evolving landscape of drug development and biochemical research, making it a topic of ongoing exploration and innovation.